Tigliane and ingenane diterpenoids

Tigliane and ingenane diterpenoids are a class of structurally related natural products found predominantly in plants, particularly within the families Asteraceae and Cupressaceae. These compounds exhibit diverse biological activities, including anti-inflammatory, anticancer, and antimicrobial properties. Tigliane diterpenoids typically possess a 13-epoxy group at C-20, while ingenane derivatives are characterized by an epoxy ring at C-13/C-14 and a double bond at C-9/C-10. Notable examples include ginkgolides from Ginkgo biloba and ingenols from Commiphora molmol, which have been extensively studied for their potential therapeutic applications. The structural variations within these diterpenoids contribute to their broad spectrum of biological activities. For instance, the 13-epoxy group in tiglianes is believed to be crucial for their anti-inflammatory effects, while the presence of an epoxide and a double bond in ingenanes can influence their cell membrane interactions and cytotoxicity. These compounds have garnered significant attention from researchers aiming to develop novel pharmaceuticals with improved efficacy and reduced side effects. The chemical synthesis of tigliane and ingenane diterpenoids has also advanced, allowing for the production of analogues with tailored properties for various applications in medicine and natural product chemistry.
Tigliane and ingenane diterpenoids
  • Melamine-Related Contaminations in Pharmaceuticals: A Growing Concern
    Melamine-Related Contaminations in Pharmaceuticals: A Growing Concern Introduction Melamine, a nitrogen-rich heterocyclic compound, has gained significant attention due to its widespread use as a contaminant in various industries, including pharmaceuticals. The presence of melamine in pharmaceutical products poses serious health risks and has raised concerns about the quality and safety of...
  • Ranolazine: A Novel Antianginal Agent for Treating Chronic Angina
    Ranolazine: A Novel Antianginal Agent for Treating Chronic Angina Ranolazine: An Overview Ranolazine, a member of the benzothiazepine class of drugs, has emerged as a novel antianginal agent in the treatment of chronic angina. It is specifically indicated for the reduction of angina attacks in patients with stable coronary artery disease (CAD). Unlike traditional calcium channel blockers or...
  • Polypropylene Glycol: A Versatile Excipient in Pharmaceutical Formulations
    ## Polypropylene Glycol: A Versatile Excipient in Pharmaceutical Formulations Polypropylene glycol (PPG) has emerged as a highly versatile and valuable excipient in the field of pharmaceuticals and biomedicine. Known for its unique chemical properties, PPG finds extensive applications in drug delivery systems, formulation development, and medical devices. This article delves into the intricacies...
  • Morpholinoethanesulfonic Acid: A Critical Reagent in Chemical Biopharmaceutical Synthesis
    Morpholinoethanesulfonic Acid: A Critical Reagent in Chemical Biopharmaceutical Synthesis Product Introduction Morpholinoethanesulfonic acid is a specialized chemical reagent that has found significant applications in the fields of chemistry and biomedicine. Known for its unique structural features, this compound serves as an essential tool in various chemical syntheses, particularly in peptide...
  • Oxaliplatin-Based Therapies in Chemical Biopharmaceuticals: Advances and Challenges
    Oxaliplatin-Based Therapies in Chemical Biopharmaceuticals: Advances and Challenges Introduction to Oxaliplatin-Based Therapies Oxaliplatin is a key chemotherapeutic agent widely used in the treatment of colorectal cancer. It belongs to the class of platinum-based drugs, which have been revolutionizing cancer therapy for decades. This article explores the advances and challenges in...